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Introduction
Sodium undecylenate is the sodium salt of undecylenic acid, an unsaturated fatty acid derived

from castor oil.[1][2][3] It is widely utilized in the pharmaceutical and personal care industries

for its potent antifungal properties.[4][5] In topical formulations, it is commonly used to treat

superficial fungal skin infections such as tinea pedis (athlete's foot), tinea cruris (jock itch), and

tinea corporis (ringworm).[1][4] The active component, undecylenic acid, is effective against a

range of dermatophytes and yeasts.[1][6] These application notes provide an overview of its

mechanism of action, formulation strategies, and detailed protocols for its evaluation.

Mechanism of Action
The primary antifungal activity of sodium undecylenate is attributed to its active form,

undecylenic acid. The mechanism is multifaceted, primarily targeting the fungal cell's structural

integrity and metabolic processes.

Disruption of Cell Membrane: Undecylenic acid, being a fatty acid, integrates into the lipid

bilayer of the fungal cell membrane. This integration disrupts the membrane's structure,

leading to increased permeability and the leakage of essential intracellular components,

which ultimately results in cell death.[7]
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Inhibition of Morphogenesis: A key aspect of its efficacy, particularly against Candida

albicans, is the inhibition of fungal morphogenesis.[1][8] Undecylenic acid prevents the

transition from the yeast form to the more invasive hyphal form, which is associated with

active infections.[1][8][9]

Interference with Fatty Acid Biosynthesis: The inhibition of the yeast-to-hyphal transition is

linked to the disruption of fatty acid biosynthesis within the fungal cell.[1] This interference

compromises the ability of the fungus to build and maintain its cellular structures. Some

studies also suggest that undecanoic acid (a related saturated fatty acid) affects the

expression of fungal genes critical for virulence and metabolism.[10]
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Topical Antifungal Formulation Development Workflow

1. Pre-formulation Studies
(Solubility, Stability, API Characterization)

2. Formulation Development
(Excipient Selection, Dosage Form Design)

3. Physicochemical Characterization
(pH, Viscosity, Particle Size, Drug Content)

4. In Vitro Release Testing (IVRT)

6. In Vitro Antifungal Efficacy
(MIC, MFC Assays)

Formulation
for testing

5. In Vitro Permeation Testing (IVPT)
(Franz Diffusion Cells)

7. Scale-up & Stability Studies

8. In Vivo Efficacy & Safety
(Animal Models, Clinical Trials)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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